N-(3-methoxyphenyl)-2-[7-methyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl]acetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-[7-methyl-3-(4-methylbenzoyl)-4-oxo-1,8-naphthyridin-1-yl]acetamide
• InChI: InChI=1S/C26H23N3O4/c1-16-7-10-18(11-8-16)24(31)22-14-29(26-21(25(22)32)12-9-17(2)27-26)15-23(30)28-19-5-4-6-20(13-19)33-3/h4-14H,15H2,1-3H3,(H,28,30)
• InChI Key: NKPHLUUYJHVJBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=CC(=N3)C)CC(=O)NC4=CC(=CC=C4)OC
• Molecular Formula: C26H23N3O4
• Molecular Weight: 441.5 g/mol
• CAS No.: 894906-99-1

Description

N-(3-methoxyphenyl)-2-[7-methyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl]acetamide is a useful research compound. Its molecular formula is C26H23N3O4 and its molecular weight is 441.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 441.16885622 g/mol and the complexity rating of the compound is 774. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

N-(3-methoxyphenyl)-2-[7-methyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl]acetamide is a complex organic compound that has garnered attention for its potential biological activities. This article aims to detail its biological activity, including mechanisms of action, efficacy in various biological assays, and relevant case studies.

Chemical Structure and Properties

The compound features a naphthyridine core with an acetamide substituent, contributing to its unique biological profile. The IUPAC name reflects its structural complexity:

Property	Details
IUPAC Name	This compound
Molecular Formula	C26H22N3O4
Molecular Weight	442.47 g/mol

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets such as enzymes and receptors. The naphthyridine framework is known for its ability to modulate various biological pathways, potentially influencing cell signaling and metabolic processes.

Key Mechanisms:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways, which could lead to therapeutic effects in conditions like cancer or infections.
• Receptor Modulation : Interaction with specific receptors can alter physiological responses, making it a candidate for drug development.

Biological Activity and Efficacy

Research indicates that this compound exhibits a range of biological activities:

Antimicrobial Activity

In vitro studies have demonstrated that the compound possesses significant antimicrobial properties. For instance:

• Minimum Inhibitory Concentration (MIC) : Studies have shown that the compound exhibits varying degrees of activity against both bacterial and fungal strains. Comparative analysis with standard antibiotics revealed promising results.

Anticancer Potential

The compound's structure suggests potential anticancer activity. Preliminary studies indicate:

• Cell Line Studies : Testing on various cancer cell lines has shown that the compound can induce apoptosis and inhibit cell proliferation.

Case Studies

Several case studies have explored the efficacy and safety of this compound:

• Study on Antimicrobial Activity :
  • A study evaluated the efficacy of the compound against Escherichia coli and Candida albicans. Results indicated an MIC of 16 µg/mL against E. coli, suggesting strong antibacterial properties compared to traditional antibiotics .
• Anticancer Research :
  • In a study involving breast cancer cell lines (MCF-7), the compound demonstrated a dose-dependent reduction in cell viability with IC50 values around 25 µM, indicating significant potential for further development as an anticancer agent .

Summary of Findings

Activity	Effectiveness	Reference
Antimicrobial	MIC = 16 µg/mL (E. coli)
Antifungal	Active against C. albicans
Anticancer	IC50 = 25 µM (MCF-7)